4-Chloro-3-iodopyridine hydrochloride

• IUPAC Name: 4-chloro-3-iodopyridine;hydrochloride
• InChI: InChI=1S/C5H3ClIN.ClH/c6-4-1-2-8-3-5(4)7;/h1-3H;1H
• InChI Key: DGWNGHSQEOISGU-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=CC(=C1Cl)I.Cl
• Molecular Formula: C5H4Cl2IN
• Molecular Weight: 275.90 g/mol

Description

Molecular Structure Analysis

The InChI code for 4-Chloro-3-iodopyridine hydrochloride is 1S/C5H3ClIN.ClH/c6-4-1-2-8-3-5(4)7;/h1-3H;1H. The molecular weight is 275.9.

It is stored in a dark place, in an inert atmosphere, at 2-8°C. The physical form is solid.

Scientific Research Applications

Halogen Bonding in Crystal Packing

One significant application of 4-chloro-3-iodopyridine-related compounds is in the study of halogen bonding-assisted crystal packing. The reactions of 3-iodopyridine with chloro- and bromobismuthate complexes demonstrate the role of halogen⋯halogen contacts in the formation of crystal structures. Theoretical methods have estimated the energies of these interactions, contributing to our understanding of crystal packing phenomena (Gorokh et al., 2019).

Chemical Synthesis and Isomerization

4-Chloro-3-iodopyridine hydrochloride is also pivotal in chemical synthesis and the isomerization process. It serves as an intermediate in the manufacturing process of industrial pesticides and facilitates the creation of structurally diverse molecules through basicity gradient-driven isomerization of halopyridines. This process exemplifies its utility in producing compounds with significant pharmacological and industrial applications (Schlosser & Bobbio, 2002).

Study of Molecular Disorder

The unique molecular disorder in crystalline structures of derivatives of 4-chloro-3-iodopyridine, such as 4-chloro-2,6-dimethyl-3-iodopyridine N-oxide, has been a subject of interest. The crystal structure analysis provides insight into positional disorder and intermolecular interactions, contributing to the broader knowledge of molecular and crystallography studies (Hanuza et al., 1997).

Synthesis of Heterocyclic Compounds

Its utility extends to the synthesis of heterocyclic compounds, demonstrating the flexibility of 4-chloro-3-iodopyridine derivatives in organic synthesis. For example, the cross-coupling reactions of chloro-iodopyridines with phenylacetylene, under specific conditions, lead to the synthesis of thienopyridines, thienopyrimidines, and furopyridines. These processes highlight the compound's versatility in creating diverse chemical structures with potential applications in materials science and pharmaceutical development (Sakamoto et al., 1986).

Safety and Hazards

The safety information pictograms indicate GHS07. The signal word is "Warning". The hazard statements and precautionary statements are P261, P305, P338, P351.